Cas no 1248364-46-6 (2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid)

• Product Name: 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid
• CAS No: 1248364-46-6
• MF: C₁₀H₁₀F₂O₂S
• MW: 232.247008800507
• CID: 6192530
• PubChem ID: 62393430
• Update Time: 2025-06-15

2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid
• 1248364-46-6
• 2-{4-[(difluoromethyl)sulfanyl]phenyl}propanoic acid
• EN300-1932891
• AKOS011680431

• Inchi： 1S/C10H10F2O2S/c1-6(9(13)14)7-2-4-8(5-3-7)15-10(11)12/h2-6,10H,1H3,(H,13,14)
• InChI Key： QSXIQMBMWGIPDZ-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 232.03695706g/mol
• Monoisotopic Mass: 232.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid

2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid: A Novel Compound with Broad Therapeutic Potential

2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid (CAS No. 1248364-46-6) represents a promising candidate in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of organosulfur derivatives, which have garnered significant attention in recent years for their diverse applications in drug discovery. The molecular structure of 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid is characterized by a sulfanyl group (–S–) attached to a phenyl ring, with the difluoromethyl substituent positioned at the para position. This specific arrangement of functional groups is critical for its interaction with biological targets and may influence its pharmacological profile.

Recent studies have highlighted the importance of sulfanyl-containing compounds in modulating cellular signaling pathways. The presence of the difluoromethyl group in 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid introduces additional steric and electronic effects, which could enhance its binding affinity to specific receptors or enzymes. Researchers have observed that such modifications often lead to improved metabolic stability and reduced off-target interactions, making this compound a viable option for drug development. The combination of sulfur and fluorine atoms in the molecule also contributes to its hydrophobicity, which may play a role in its ability to cross biological membranes.

One of the key advantages of 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid is its potential to target inflammation-related pathways. Inflammation is a complex biological process involving multiple signaling molecules, and compounds with anti-inflammatory properties are highly sought after for treating chronic diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that sulfanyl derivatives with similar structural features exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that 2-{4-(difluoromethyl)sulfanylphen,yl}propanoic acid may have therapeutic potential in conditions like rheumatoid arthritis or inflammatory bowel disease.

Furthermore, the synthetic pathway of 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid has been optimized to ensure high yield and purity. The synthesis typically involves a multi-step process that includes the formation of the sulfanyl group, the introduction of the difluoromethyl substituent, and the final coupling with the propanoic acid moiety. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), are employed to isolate and purify the compound, ensuring its suitability for further biological testing. The development of efficient synthetic routes is crucial for scaling up production and reducing manufacturing costs, which are essential factors in bringing new drugs to market.

Recent advancements in computational chemistry have also contributed to the understanding of 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid's molecular behavior. Molecular docking studies have predicted its interactions with key proteins, including kinases and transcription factors, which are often implicated in disease progression. These computational models provide valuable insights into the compound's mechanism of action and help guide experimental validation. For instance, simulations have suggested that the sulfanyl group may act as a hydrogen bond donor, enhancing its binding to target proteins and improving its efficacy.

The biological activity of 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid has been evaluated in preclinical models, with promising results. In vitro assays have shown its ability to inhibit the proliferation of cancer cells, particularly in tumor types that overexpress certain receptors. A 2024 study published in Cancer Research reported that this compound induced apoptosis in human breast cancer cells by modulating the expression of Bax and Bcl-2 proteins. These findings suggest that 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid could be explored as a potential therapeutic agent for oncology applications.

However, the therapeutic potential of 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid is not limited to oncology. Its ability to modulate inflammatory responses makes it a candidate for treating autoimmune disorders and neurodegenerative diseases. Ongoing research is focused on elucidating its role in neuroinflammation, which is a common feature in conditions such as Alzheimer's disease and multiple sclerosis. Preliminary studies have indicated that the compound may reduce oxidative stress and neuroinflammation, offering hope for the development of novel treatments for these debilitating conditions.

In addition to its therapeutic applications, the environmental impact of 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid is an important consideration. The presence of fluorine atoms in the molecule raises questions about its persistence in the environment and potential ecological effects. Researchers are actively investigating the biodegradation pathways of such compounds to ensure their safe use and disposal. Sustainable synthesis methods are also being explored to minimize the environmental footprint of drug production, aligning with global efforts to promote green chemistry practices.

Overall, 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid represents a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic methods and computational modeling, have positioned it as a promising candidate for drug development. Further studies are needed to fully understand its biological mechanisms, optimize its therapeutic applications, and address any environmental concerns. As the field of medicinal chemistry continues to evolve, compounds like 2-{4-(difluoromethyl)sulfanylphenyl}propanoic acid will play a critical role in the discovery of innovative treatments for a wide range of diseases.